Cas no 2138135-25-6 (3-Methylthiophene-2-sulfonyl fluoride)

• Product Name: 3-Methylthiophene-2-sulfonyl fluoride
• CAS No: 2138135-25-6
• MF: C₅H₅FO₂S₂
• MW: 180.220402479172
• CID: 5916258
• PubChem ID: 165870311
• Update Time: 2025-06-08

3-Methylthiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methylthiophene-2-sulfonyl fluoride
• 2138135-25-6
• EN300-727152
• 3-Methylthiophene-2-sulfonyl fluoride

• Inchi： 1S/C5H5FO2S2/c1-4-2-3-9-5(4)10(6,7)8/h2-3H,1H3
• InChI Key： YOXHHNHDTWUSAJ-UHFFFAOYSA-N
• SMILES： S(C1=C(C)C=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 179.97149991g/mol
• Monoisotopic Mass: 179.97149991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.8Ų

Additional information on 3-Methylthiophene-2-sulfonyl fluoride

Introduction to 3-Methylthiophene-2-sulfonyl fluoride (CAS No. 2138135-25-6) and Its Applications in Modern Chemical Biology

3-Methylthiophene-2-sulfonyl fluoride (CAS No. 2138135-25-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, characterized by a thiophene core substituted with a methyl group at the 3-position and a sulfonyl fluoride group at the 2-position, exhibits remarkable potential in synthetic chemistry, particularly in the development of bioactive molecules. The presence of the sulfonyl fluoride moiety makes it an attractive intermediate for introducing fluorine atoms into complex molecular architectures, a strategy widely employed in medicinal chemistry to enhance metabolic stability and binding affinity.

The sulfonyl fluoride functional group is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, enabling the facile introduction of various substituents into the molecule. This property has been leveraged in the synthesis of sulfonamides, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Recent advances in the field have demonstrated that 3-methylthiophene-2-sulfonyl fluoride can serve as a key building block in the construction of heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds.

In the realm of drug discovery, the ability to efficiently modify thiophene derivatives has opened new avenues for designing novel therapeutic agents. The methylthiophene scaffold is particularly interesting because it mimics natural products found in plants and microorganisms, many of which have demonstrated therapeutic efficacy. For instance, studies have shown that thiophene-based compounds can interact with biological targets such as enzymes and receptors, modulating their activity in ways that could lead to therapeutic benefits. The incorporation of fluorine atoms via sulfonyl fluoride intermediates has been shown to improve the pharmacokinetic properties of these molecules, making them more suitable for clinical applications.

Recent research has highlighted the utility of 3-methylthiophene-2-sulfonyl fluoride in the synthesis of protease inhibitors, which are critical for treating diseases such as cancer and HIV/AIDS. Proteases are enzymes that play essential roles in cellular processes, and inhibiting their activity can disrupt pathogenic mechanisms. The sulfonyl fluoride group can be selectively transformed into other functional groups, such as sulfonamides or carboxylic acids, which are known to be potent protease inhibitors. This adaptability makes 3-methylthiophene-2-sulfonyl fluoride a valuable tool for medicinal chemists seeking to develop new inhibitors with improved selectivity and efficacy.

The compound's reactivity also extends to its applications in materials science. Fluorinated thiophenes have been explored as components in organic electronics due to their ability to form stable conjugated systems. These systems are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The introduction of fluorine atoms enhances electron transport properties, leading to more efficient devices. Additionally, the sulfur atom in thiophenes can participate in coordination chemistry, allowing for the development of metal-organic frameworks (MOFs) with tailored properties for gas storage and catalysis.

From a synthetic perspective, 3-methylthiophene-2-sulfonyl fluoride offers a convenient entry point into more complex molecules through its sulfonyl fluoride group. This group can undergo nucleophilic aromatic substitution (SNAr) with a wide range of nucleophiles, including amines, alcohols, and thiols. This reaction is particularly useful for introducing sulfonamide or thioether linkages into molecular structures. For example, reacting 3-methylthiophene-2-sulfonyl fluoride with primary amines yields sulfonamides, which are known to be biologically active motifs found in numerous drugs.

The versatility of this compound is further underscored by its role in cross-coupling reactions. Transition metal-catalyzed reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling can be employed to introduce aryl or amino groups at various positions on the thiophene ring. These reactions are pivotal in constructing biaryl structures and heterocyclic derivatives that exhibit diverse biological activities. The ability to selectively functionalize different positions on the thiophene ring allows chemists to fine-tune the properties of their target molecules.

In conclusion,3-Methylthiophene-2-sulfonyl fluoride (CAS No. 2138135-25-6) is a multifaceted compound with significant implications across multiple disciplines within chemical biology and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while its reactivity enables diverse applications in drug discovery and material development. As research continues to uncover new methodologies for utilizing this compound,3-methylthiophene-2-sulfonyl fluoride is poised to remain at the forefront of innovation in synthetic chemistry.